Cas no 61144-86-3 (1-Hydroxypentane-2,4-dione)

1-Hydroxypentane-2,4-dione structure
1-Hydroxypentane-2,4-dione structure
Product Name:1-Hydroxypentane-2,4-dione
CAS No:61144-86-3
MF:C5H8O3
MW:116.115221977234
CID:954036
PubChem ID:15715913
Update Time:2025-04-19

1-Hydroxypentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • null
    • 1-hydroxypentane-2,4-dione
    • 2,4-Pentanedione, 1-hydroxy- (9CI)
    • Oxyacetylaceton
    • SCHEMBL2009158
    • DTXSID30577275
    • 2,4-Pentanedione, 1-hydroxy-
    • DB-323499
    • 61144-86-3
    • 1-Hydroxypentane-2,4-dione
    • Inchi: 1S/C5H8O3/c1-4(7)2-5(8)3-6/h6H,2-3H2,1H3
    • InChI Key: VBUBLWCIADYRMB-UHFFFAOYSA-N
    • SMILES: OCC(CC(C)=O)=O

Computed Properties

  • Exact Mass: 116.047344113g/mol
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 54.4
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